Cas no 872695-45-9 (2-{6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-ylsulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide)

2-{6-(2H-1,3-Benzodioxol-5-yl)pyridazin-3-ylsulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide is a synthetic organic compound featuring a pyridazine core linked to benzodioxole and benzodioxin moieties via a sulfanylacetamide bridge. Its structural complexity suggests potential utility in medicinal chemistry, particularly as a scaffold for targeting neurological or inflammatory pathways due to the presence of benzodioxole and benzodioxin groups, which are known for their bioactivity. The compound's design allows for selective interactions with biological targets, offering opportunities for derivatization to optimize pharmacokinetic properties. Its stability and synthetic accessibility further enhance its suitability for research applications in drug discovery and mechanistic studies.
2-{6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-ylsulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide structure
872695-45-9 structure
Product Name:2-{6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-ylsulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
CAS No:872695-45-9
MF:C21H17N3O5S
MW:423.441783666611
CID:6103583
PubChem ID:18562267
Update Time:2025-08-03

2-{6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-ylsulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-{6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-ylsulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
    • CCG-325356
    • F1899-1401
    • 2-[6-(1,3-benzodioxol-5-yl)pyridazin-3-yl]sulfanyl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
    • 872695-45-9
    • AKOS024618588
    • 2-{[6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-yl]sulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
    • 2-((6-(benzo[d][1,3]dioxol-5-yl)pyridazin-3-yl)thio)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acetamide
    • Inchi: 1S/C21H17N3O5S/c25-20(22-14-2-5-16-19(10-14)27-8-7-26-16)11-30-21-6-3-15(23-24-21)13-1-4-17-18(9-13)29-12-28-17/h1-6,9-10H,7-8,11-12H2,(H,22,25)
    • InChI Key: SUACVOKLOUSCOI-UHFFFAOYSA-N
    • SMILES: S(C1=CC=C(C2C=CC3=C(C=2)OCO3)N=N1)CC(NC1C=CC2=C(C=1)OCCO2)=O

Computed Properties

  • Exact Mass: 423.08889182g/mol
  • Monoisotopic Mass: 423.08889182g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 599
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 117Ų

2-{6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-ylsulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1899-1401-2μmol
2-{[6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-yl]sulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
872695-45-9 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F1899-1401-5μmol
2-{[6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-yl]sulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
872695-45-9 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F1899-1401-10μmol
2-{[6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-yl]sulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
872695-45-9 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F1899-1401-20μmol
2-{[6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-yl]sulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
872695-45-9 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F1899-1401-1mg
2-{[6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-yl]sulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
872695-45-9 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F1899-1401-2mg
2-{[6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-yl]sulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
872695-45-9 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F1899-1401-3mg
2-{[6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-yl]sulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
872695-45-9 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F1899-1401-4mg
2-{[6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-yl]sulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
872695-45-9 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F1899-1401-5mg
2-{[6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-yl]sulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
872695-45-9 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F1899-1401-10mg
2-{[6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-yl]sulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
872695-45-9 90%+
10mg
$79.0 2023-05-17

2-{6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-ylsulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide Related Literature

Additional information on 2-{6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-ylsulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide

Research Briefing on 2-{6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-ylsulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide (CAS: 872695-45-9)

Recent studies have highlighted the potential of 2-{6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-ylsulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide (CAS: 872695-45-9) as a promising compound in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique benzodioxole and benzodioxin moieties, has attracted significant attention due to its potential therapeutic applications, particularly in the modulation of specific biological pathways.

The compound's structure suggests a high affinity for certain enzyme targets, making it a candidate for further investigation in drug development. Recent in vitro studies have demonstrated its efficacy in inhibiting key enzymes involved in inflammatory and neurodegenerative pathways. These findings are supported by molecular docking simulations, which reveal strong binding interactions with active sites of target proteins.

Pharmacokinetic studies of 872695-45-9 have shown favorable absorption and distribution profiles, with moderate metabolic stability. However, further optimization may be required to enhance its bioavailability and reduce potential off-target effects. Preliminary toxicity assessments indicate a manageable safety profile, but comprehensive in vivo studies are needed to confirm these observations.

One of the most promising applications of this compound lies in its potential as a lead molecule for the treatment of central nervous system (CNS) disorders. Its ability to cross the blood-brain barrier, combined with its selective activity, positions it as a valuable candidate for neurodegenerative disease research. Current investigations are focusing on its effects on amyloid-beta aggregation and tau protein phosphorylation, key pathological markers in Alzheimer's disease.

In addition to its CNS applications, recent research has explored the compound's utility in oncology. Preliminary data suggest that 872695-45-9 may exhibit antiproliferative effects against certain cancer cell lines, possibly through modulation of cell cycle regulators. These findings open new avenues for the development of targeted cancer therapies.

The synthesis and scale-up of 2-{6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-ylsulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide have been optimized in recent years, with improved yields and purity. These advancements facilitate further preclinical evaluation and potential clinical translation. Patent landscape analysis indicates growing interest in this compound, with several applications filed for its derivatives and therapeutic uses.

Future research directions include comprehensive structure-activity relationship (SAR) studies to identify more potent analogs, as well as detailed mechanistic investigations to elucidate its precise mode of action. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this promising compound.

In conclusion, 2-{6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-ylsulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide represents a significant advancement in medicinal chemistry with potential applications across multiple therapeutic areas. Continued research and development efforts will be crucial to fully realize its clinical potential and translate these findings into effective treatments for various diseases.

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd